4-Bromo-2-methyl-N-(propan-2-yl)benzamide

• IUPAC Name: 4-bromo-2-methyl-N-propan-2-ylbenzamide
• InChI: InChI=1S/C11H14BrNO/c1-7(2)13-11(14)10-5-4-9(12)6-8(10)3/h4-7H,1-3H3,(H,13,14)
• InChI Key: PCNGJMVBTXYAIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)C(=O)NC(C)C
• Molecular Formula: C11H14BrNO
• Molecular Weight: 256.14 g/mol

Description

4-Bromo-2-methyl-N-(propan-2-yl)benzamide is a chemical compound with the molecular formula C11H14BrNO. It has a molecular weight of 256.14 g/mol.

Synthesis Analysis

The synthesis of benzamide derivatives, such as 4-Bromo-2-methyl-N-(propan-2-yl)benzamide, can be achieved through the direct condensation of benzoic acids and amines. This reaction is performed under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of 4-Bromo-2-methyl-N-(propan-2-yl)benzamide consists of a benzamide core with a bromine atom at the 4th position, a methyl group at the 2nd position, and a propan-2-yl group attached to the nitrogen atom.

Scientific Research Applications

Synthesis and Characterization in Coordination Chemistry

• A study by Binzet et al. (2009) describes the synthesis and characterization of Ni(II) and Cu(II) complexes using 4-Bromo-N-(di-R-carbamothioyl)benzamide derivatives. This research contributes to understanding the properties of these metal complexes in coordination chemistry.

Role in Synthesizing Antagonists

• Ikemoto et al. (2005) developed a method for synthesizing a CCR5 antagonist, indicating the use of 4-Bromo derivatives in synthesizing potential therapeutic agents.

Application in CCR5 Antagonist Synthesis

• Cheng De-ju (2015) and (2014) conducted studies on the synthesis of N-Piperidine benzamides CCR5 antagonists and N-allyl-4-piperidyl Benzamide derivatives, respectively, utilizing 4-Bromo compounds as intermediates, showcasing their role in developing non-peptide CCR5 antagonists (De-ju, 2015; De-ju, 2014).

Electromagnetic and Magnetic Properties

• Research by Amudha et al. (1999) explores new copper(II) complexes derived from unsymmetrical binucleating ligands, including 4-Bromo derivatives, studying their spectral, electrochemical, and magnetic behaviors.

Role in Drug Development

• Xu et al. (2006) describe N-(4-{[4-(1H-benzoimidazol-2-yl)-arylamino]-methyl}-phenyl)-benzamides as heparanase inhibitors, indicating the potential of 4-Bromo compounds in drug development (Xu et al., 2006).

Structural Characterization

• Studies by Bi (2014) and Nycz et al. (2011) involve the synthesis and structural characterization of compounds related to 4-Bromo derivatives, contributing to our understanding of their chemical properties.

Antimicrobial Activity

• Sethi et al. (2016) synthesized N-benzimidazol-1-yl-methyl-benzamide derivatives and evaluated their antimicrobial activity, demonstrating the potential use of 4-Bromo compounds in antimicrobial applications.

Synthesis of Anticonvulsant Agents

• Mussoi et al. (1996) synthesized a series of benzamides with anticonvulsant activity, where 4-Bromo compounds played a role in the synthesis process.

Safety and Hazards

The safety data sheet for benzamide, a related compound, indicates that it is harmful if swallowed and suspected of causing genetic defects. It is recommended to obtain special instructions before use, not to handle until all safety precautions have been read and understood, and to use personal protective equipment as required.